Cas no 3946-01-8 (Methyl 2-Acetamido-2-deoxy-b-D-glucopyranoside)

3946-01-8 structure
Product Name:Methyl 2-Acetamido-2-deoxy-b-D-glucopyranoside
CAS No:3946-01-8
Molecular Formula:C9H17NO6
Molecular Weight:235.23438
MDL:MFCD00069801
CID:296794
PubChem ID:445750
Methyl 2-Acetamido-2-deoxy-b-D-glucopyranoside Properties
Names and Identifiers
-
- N-((2R,3R,4R,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-2-methoxytetrahydro-2H-pyran-3-yl)acetamide
- Methyl 2-Acetamido-2-deoxy-β-D-glucopyranoside
- b-D-Glucopyranoside, methyl2-(acetylamino)-2-deoxy-
- Methyl 2-Acetamido-2-deoxy-β-D-galactopyranoside
- METHYL 2-ACETAMIDO-3,4,6-TRI-O-ACETYL-2-DEOXY-B-D-GLUCOPYRANOSIDE
- Methyl 2-Acetamido-2-deoxy-Beta-D-glucopyranoside
- Methyl 2-acetamido-2-deoxy-beta-D-glucoside
- Methyl 2-deoxy-2-acetamido-beta-D-glucopyranoside
- Methyl N-acetyl-beta-D-glucosaminide
- Methyl N-acetylglucosaminide
- beta-Methyl N-acetyl-D-glucosamine
- beta-Methyl N-acetylglucosaminide
- EAG
- Alpha-Methyl-N-Acetyl-D-Glucosamine
- ZEVOCXOZYFLVKN-JGKVKWKGSA-N
- CS-0208284
- DB04426
- MFCD00069801
- N-acetyl-1-O-methyl-beta-d-glucosamine
- N-[(2R,3R,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-methoxyoxan-3-yl]acetamide
- NS00069964
- methyl 2-(acetylamino)-2-deoxy-beta-D-glucopyranoside
- AKOS002687842
- Methyl 2-acetamido-2-deoxy-b-D-glucopyranoside
- Q63390518
- SCHEMBL1673962
- Methyl 2-Acetamido-2-deoxy-?-D-glucopyranoside
- Beta-Methyl-N-Acetyl-D-Glucosamine
- 3946-01-8
- W-200584
- BS-28140
- s11684
-
- MDL: MFCD00069801
- InChIKey: ZEVOCXOZYFLVKN-JGKVKWKGSA-N
- Inchi: InChI=1S/C9H17NO6/c1-4(12)10-6-8(14)7(13)5(3-11)16-9(6)15-2/h5-9,11,13-14H,3H2,1-2H3,(H,10,12)/t5-,6-,7-,8-,9-/m1/s1
- SMILES: CC(N[C@@H]1[C@@H](O)[C@H](O)[C@H](O[C@H]1OC)CO)=O
Computed Properties
- Exact Mass: 235.10600
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Rotatable Bond Count: 4
- Monoisotopic Mass: 235.106
- Heavy Atom Count: 16
- Complexity: 248
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -2.1
- Topological Polar Surface Area: 108A^2
Experimental Properties
- LogP: -2.03260
- PSA: 108.25000
- Melting Point: 196-197 ºC
- Solubility: Methanol (Slightly), Water (Slightly)
- Density: 1.36
Methyl 2-Acetamido-2-deoxy-b-D-glucopyranoside Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00C65U-250mg |
METHYL 2-ACETAMIDO-2-DEOXY-BETA-D-GLUCOPYRANOSIDE |
3946-01-8 | 97% | 250mg |
$123.00 | ||
A2B Chem LLC | AF67058-250mg |
Methyl 2-acetamido-2-deoxy-beta-D-glucopyranoside |
3946-01-8 | 97% | 250mg |
$115.00 | 2024-04-20 | |
abcr | AB504980-250 mg |
Methyl 2-acetamido-2-deoxy-beta-D-glucopyranoside; . |
3946-01-8 | 250mg |
€182.00 | 2023-06-15 | ||
Alichem | A119001949-5g |
N-((2R,3R,4R,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-2-methoxytetrahydro-2H-pyran-3-yl)acetamide |
3946-01-8 | 95% | 5g |
$867.00 | 2023-09-02 | |
Ambeed | A167583-5g |
N-((2R,3R,4R,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-2-methoxytetrahydro-2H-pyran-3-yl)acetamide |
3946-01-8 | 96% | 5g |
$502.0 | ||
Chemenu | CM182103-5g |
N-((2R,3R,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-methoxytetrahydro-2H-pyran-3-yl)acetamide |
3946-01-8 | 95% | 5g |
$795 | ||
TRC | M275230-100mg |
Methyl 2-Acetamido-2-deoxy-b-D-glucopyranoside |
3946-01-8 | 100mg |
$ 58.00 | 2023-09-07 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1278954-250mg |
Methyl 2-acetamido-2-deoxy-beta-D-glucopyranoside |
3946-01-8 | 98% | 250mg |
¥1269.00 | 2024-05-15 | |
SHENG KE LU SI SHENG WU JI SHU | sc-221893-100 mg |
Methyl 2-Acetamido-2-deoxy-β-D-glucopyranoside, |
3946-01-8 | 100MG |
¥1,354.00 | 2023-07-10 |
Methyl 2-Acetamido-2-deoxy-b-D-glucopyranoside Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:3946-01-8)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Methyl 2-Acetamido-2-deoxy-b-D-glucopyranoside Related Literature
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Xinyu Qin,Bingyi Yan,Jia Yu,Jie Jin,Yao Tao,Chao Mu,Sicong Wang,Huaiguo Xue,Huan Pang Inorg. Chem. Front., 2017,4, 1424-1444
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5. Front cover
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Ying-Jie Liang RSC Adv., 2015,5, 45558-45570
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Mohamed Nilam,Mohammad A. Alnajjar,Andreas Hennig Analyst, 2019,144, 579-586
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Song Chen,Na Li,Su-Fan Hsu,Jiazheng Zhang,Pik-Yin Lai,Chi-Keung Chan,Wei Chen Soft Matter, 2014,10, 3421-3425
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Tingting Yu,Zhaohui Ren,Siyu Gong,Shan Jiang,Chunying Chao,Xiang Li,Ge Shen,Gaorong Han CrystEngComm, 2014,16, 3567-3572
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:3946-01-8)Methyl 2-Acetamido-2-deoxy-b-D-glucopyranoside

Purity:99%
Quantity:5g
Price($):452.0